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Compound of Interest

Compound Name: 2,3,5-Triiodobenzaldehyde

Cat. No.: B1442791 Get Quote

For the researcher pioneering advancements in pharmaceutical development and complex

organic synthesis, the introduction of novel reagents is a constant. 2,3,5-
Triiodobenzaldehyde, a heavily substituted aromatic aldehyde, presents unique opportunities

in the design of new molecular architectures. However, its handling demands a meticulous and

informed approach to safety. This guide provides immediate, essential safety and logistical

information, moving beyond a simple checklist to instill a deep, causal understanding of the

necessary precautions. Our goal is to empower you, our scientific partners, with the knowledge

to handle this compound with the utmost confidence and safety.

Immediate Safety Profile: At-a-Glance Hazard
Assessment
While a comprehensive Safety Data Sheet (SDS) for 2,3,5-Triiodobenzaldehyde is not readily

available, we can construct a robust preliminary hazard assessment based on its structural

analogues, primarily 2,3,5-Triiodobenzoic acid, and the known reactivity of aromatic aldehydes

and halogenated organic compounds. Treat this compound with the caution warranted for a

substance with incompletely characterized toxicological properties.
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Hazard Category Anticipated Risk & Rationale

Acute Oral Toxicity

Harmful if swallowed.[1][2] This is inferred from

data on 2,3,5-triiodobenzoic acid. The presence

of three heavy iodine atoms on the benzene ring

contributes significantly to the molecular weight

and may influence its biological activity.

Skin Irritation

Causes skin irritation.[3] Aromatic aldehydes

can be irritating to the skin. Prolonged or

repeated contact should be avoided.

Eye Irritation

Causes serious eye irritation.[1][3] Direct

contact with the eyes is likely to cause

significant irritation and potential damage.

Respiratory Irritation

May cause respiratory irritation. While specific

data is lacking, aromatic aldehydes as a class

can be irritants to the respiratory tract. Inhalation

of dust or vapors should be minimized.

Sensitization

Potential for skin sensitization.[4] Aromatic

aldehydes can react with proteins in the skin to

form imines (Schiff bases), a known molecular

initiating event for skin sensitization.[4] While

some aromatic aldehydes are non-sensitizers,

structurally similar compounds can show

moderate to strong sensitization potential.[4][5]

Reactivity

Stable under recommended storage conditions.

[6] Avoid strong acids, strong bases, and

sources of ignition.[6]

Environmental

No specific data available. As a halogenated

aromatic compound, it should be prevented from

entering drains or the environment.[7]

Personal Protective Equipment (PPE): Your First
Line of Defense
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A multi-layered approach to PPE is crucial when handling 2,3,5-Triiodobenzaldehyde. Each

component is selected to mitigate a specific, identified risk.

Core PPE Requirements
Eye and Face Protection: Chemical safety goggles are mandatory.[6] For procedures with a

higher risk of splashing, such as transfers of larger quantities or reactions under pressure, a

full-face shield should be worn in addition to goggles.

Skin and Body Protection: A standard laboratory coat is required. For handling larger

quantities, a chemically resistant apron or suit is recommended. Closed-toe shoes are

mandatory in any laboratory setting.

Hand Protection: Given that this is an aromatic aldehyde, the choice of glove material is

critical.

Recommended: Butyl rubber gloves offer good protection against aldehydes.[8]

Acceptable for Splash Protection: Nitrile gloves can be used for short-term splash

protection, but they should be changed immediately upon contact with the chemical.[9] Be

aware that nitrile has poor resistance to some aromatic hydrocarbons.[8][9]

Not Recommended: Latex gloves are not recommended due to their poor resistance to

many organic chemicals.[10]

Action Rationale: The selection of appropriate gloves is based on preventing skin irritation

and potential sensitization. Always inspect gloves for any signs of degradation or

perforation before use.

Respiratory Protection: Ensuring Clean Air
Primary Engineering Control: All handling of 2,3,5-Triiodobenzaldehyde, including weighing

and transfers, should be conducted within a certified chemical fume hood. This is the most

effective way to minimize inhalation exposure.

Secondary Respiratory Protection: In the rare event that a fume hood is not available or its

performance is questionable, a NIOSH-approved respirator with an organic vapor (OV)

cartridge is necessary.[11][12]
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Cartridge Selection: An organic vapor cartridge (black color-coded) is appropriate for this

class of compound.[11][12] If the compound is being handled in a way that generates dust,

a particulate filter (e.g., P100, magenta color-coded) should be used in combination with

the OV cartridge.[11]

Causality: The aldehyde functional group and the aromatic nature of the molecule

necessitate protection against organic vapors. The high molecular weight suggests it is a

solid at room temperature, making dust generation a possibility during handling.

Operational Plan: From Receipt to Reaction
A systematic workflow is essential for minimizing exposure and ensuring the integrity of your

experiment.
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Preparation Phase

Handling Phase

Post-Handling Phase

1. Prepare Work Area
- Certify fume hood

- Clear clutter
- Gather all equipment

2. Don Appropriate PPE
- Goggles & Face Shield

- Lab Coat
- Butyl/Nitrile Gloves

3. Weighing
- Use anti-static weigh boat
- Minimize dust generation

- Tare balance with boat

4. Transfer to Reaction Vessel
- Use powder funnel

- Gently tap to transfer all material
- Rinse weigh boat with solvent into vessel

5. Decontamination
- Rinse all glassware with a suitable solvent

- Collect rinsate as halogenated waste

6. Doff PPE Correctly
- Remove gloves first

- Wash hands thoroughly

Click to download full resolution via product page

Caption: Step-by-step workflow for handling 2,3,5-Triiodobenzaldehyde.

Disposal Plan: Responsible Stewardship
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Proper disposal is a critical final step in the chemical handling lifecycle. As a halogenated

organic compound, 2,3,5-Triiodobenzaldehyde requires specific disposal procedures.

Waste Segregation and Collection
Designated Waste Container: All solid waste contaminated with 2,3,5-Triiodobenzaldehyde,

including weigh boats, contaminated paper towels, and spent gloves, must be placed in a

designated, sealed, and clearly labeled hazardous waste container. The label should read

"Halogenated Organic Solid Waste" and list 2,3,5-Triiodobenzaldehyde as a constituent.

Solvent Waste: Any solvent used to rinse glassware or in the reaction that contains this

compound must be collected in a separate "Halogenated Organic Liquid Waste" container.

Rationale: Segregating halogenated waste from non-halogenated waste is crucial for proper

disposal and is often a regulatory requirement.[13] Improper mixing of waste streams can

lead to dangerous reactions and complicates the disposal process.

Disposal Procedure
Follow your institution's specific guidelines for the disposal of hazardous chemical waste.

Never dispose of 2,3,5-Triiodobenzaldehyde or its waste down the drain or in regular trash.

[14][15]

Ensure waste containers are kept closed except when adding waste.

Store waste containers in a designated, well-ventilated secondary containment area away

from incompatible materials.

By adhering to these detailed protocols, you can confidently and safely incorporate 2,3,5-
Triiodobenzaldehyde into your research, assured that you have taken the necessary steps to

protect yourself, your colleagues, and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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